3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 3-(methoxymethyl)-3-propan-2-yloxirane-2-carbonitrile
• InChI: InChI=1S/C8H13NO2/c1-6(2)8(5-10-3)7(4-9)11-8/h6-7H,5H2,1-3H3
• InChI Key: VGWIZYPXRINWBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(C(O1)C#N)COC

Description

3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile is a substituted epoxide containing a methoxymethyl group and an isopropyl group at the 3-position of the oxirane ring, with a nitrile group at the 2-position. This structure confers unique reactivity and physicochemical properties, making it a candidate for applications in organic synthesis, pharmaceuticals, and agrochemicals.

Biological Activity

3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile, an organic compound characterized by its unique epoxide structure and functional groups, has garnered attention for its potential biological activities. This article delves into its synthesis, biological interactions, and therapeutic implications, supported by relevant research findings and data tables.

Chemical Structure and Properties

The molecular formula of 3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile is C₈H₁₃NO₂, with a molecular weight of approximately 155.19 g/mol. The compound features an oxirane (epoxide) ring, a methoxymethyl group, and a nitrile functional group, which contribute to its reactivity and potential biological activity .

Synthesis

The synthesis of this compound typically involves the reaction of methoxymethyl chloride with 3-methyloxirane-2-carbonitrile under basic conditions. Common bases used include sodium hydroxide or potassium carbonate, facilitating nucleophilic substitution reactions. Continuous flow reactors are often employed in industrial settings to enhance mixing and heat transfer during synthesis, optimizing reaction conditions for high yields and purity levels .

The biological activity of 3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile is primarily attributed to its reactive oxirane ring. This ring can undergo ring-opening reactions with nucleophiles present in biological systems, potentially forming reactive intermediates that modulate biological processes. Additionally, the nitrile group may engage in hydrogen bonding with proteins and enzymes, influencing their functional dynamics .

Preliminary Studies

Preliminary studies suggest that this compound may interact with various biomolecules, possibly affecting enzyme activity and protein interactions. However, comprehensive biological evaluations are still necessary to fully elucidate its therapeutic properties .

Cytotoxicity Evaluation

In a study evaluating the cytotoxic effects of various compounds on human tumor cell lines, structural analogs of 3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile were assessed for their tumor cell-specific cytotoxicity. While specific data on this compound was limited, related compounds showed varying degrees of cytotoxicity against human cancer cell lines .

Enzyme Inhibition Studies

Research into similar compounds indicated potential enzyme inhibition capabilities. For instance, derivatives exhibiting structural similarities to the target compound were found to inhibit specific enzymes related to cancer progression and microbial resistance . Such findings suggest that 3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile could possess similar inhibitory properties warranting further investigation.

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Unique Features
3-Methyl-3-(oxolan-3-yl)oxirane-2-carbonitrile	C₈H₁₃NO₂	Contains an oxolan ring instead of a propan group
3-(2-Methoxyethyl)-3-methyloxirane-2-carbonitrile	C₉H₁₃NO₂	Features a longer alkyl chain with an ether linkage
3-Phenyl-3-(propan-2-yl)oxirane-2-carbonitrile	C₉H₁₁NO₂	Contains a phenyl group, increasing aromatic character

This table illustrates the diversity among structurally similar compounds and highlights the unique characteristics of 3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile that may influence its biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between 3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile and related oxirane derivatives:

Compound Name	Substituents (3-position)	Molecular Formula	Molecular Weight (g/mol)	Key Features
3-(Methoxymethyl)-3-(propan-2-yl)oxirane-2-carbonitrile	Methoxymethyl, isopropyl	C₉H₁₃NO₂	167.21 (calculated)	Polar methoxymethyl group enhances solubility; nitrile enables nucleophilic reactions.
3-Methyl-3-p-tolyl-oxirane-2-carbonitrile (CAS 117125-56-1)	Methyl, p-tolyl	C₁₁H₁₁NO	173.21	Aromatic p-tolyl group increases ring stability; lower polarity.
3-(3-Bromophenyl)-2-((isobutyl(phenyl)amino)methyl)oxirane-2-carbonitrile (4h)	Bromophenyl, isobutylamino-methyl	C₂₁H₂₂BrN₂O	396.32	Bromine atom facilitates cross-coupling reactions; bulky substituents hinder reactivity.
3-Ethyl-3-(propan-2-yl)oxirane-2-carbonitrile (CAS 1880817-73-1)	Ethyl, isopropyl	C₈H₁₃NO	139.19	Simpler alkyl groups reduce steric hindrance; lower molecular weight.
2-((Benzo[d][1,3]dioxol-5-yl(isobutyl)amino)methyl)-3-(4-chlorophenyl)oxirane-2-carbonitrile (4z)	Chlorophenyl, benzodioxolyl-amino-methyl	C₂₂H₂₂ClN₂O₃	412.88	Chlorophenyl and benzodioxole groups enhance electrophilicity and bioactivity.

Key Comparative Insights

Bromine and chlorine substituents in 4h and 4z enable halogen-specific reactions (e.g., Suzuki coupling), which are absent in the methoxymethyl variant .

Synthetic Yields :

• Analogs such as 3-Methyl-3-p-tolyl-oxirane-2-carbonitrile are synthesized with a reference yield of 58% , while 4h is reported at 55% . These moderate yields suggest challenges in steric control during epoxidation or nitrile incorporation.

Applications :

• Bulky aryl-substituted derivatives (e.g., 4z) are used in pharmaceutical pipelines due to their bioactivity , whereas alkyl-substituted variants (e.g., 3-Ethyl-3-(propan-2-yl)oxirane-2-carbonitrile) may serve as solvents or polymer precursors .